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Compound of Interest

Compound Name:
1H-Pyrrole-2,3-dimethanol, 1,5-

dimethyl-

CAS No.: 68384-86-1

Cat. No.: B12804797

Get Quote

Chemical Identity, Synthesis, and Pharmaceutical Applications

Executive Summary
1,5-Dimethyl-1H-pyrrole-2,3-dimethanol (CAS: 68384-87-2 [analog/related]) is a specialized

pyrrole derivative characterized by a 1,5-dimethyl substitution pattern and two hydroxymethyl

groups at the 2 and 3 positions. As an electron-rich heterocyclic diol, it serves as a critical

building block in the synthesis of porphyrinogens, BODIPY dyes, and pharmaceutical

intermediates, particularly in the development of Potassium-Competitive Acid Blockers (P-

CABs) like Vonoprazan analogs.

This guide details the physicochemical properties, synthetic pathways, and handling protocols

for this compound, emphasizing its role as a high-value intermediate in medicinal chemistry.

Chemical Identity & Structural Analysis[1][2]
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Parameter Detail

Chemical Name 1,5-Dimethyl-1H-pyrrole-2,3-dimethanol

Synonyms
2,3-Bis(hydroxymethyl)-1,5-dimethylpyrrole;

(1,5-Dimethyl-1H-pyrrole-2,3-diyl)dimethanol

Molecular Formula C₈H₁₃NO₂

Molecular Weight 155.19 g/mol

PubChem SID DTXSID30218515

Core Structure
Electron-rich pyrrole ring with N-methylation and

C5-methylation.

Key Functionality
Dual primary alcohol handles (-CH₂OH) for

polymerization or functionalization.

Structural Implications
The 1,5-dimethyl substitution pattern blocks the

-position (C5) and the nitrogen atom, preventing standard polypyrrole chain propagation at
these sites. This directs reactivity towards the hydroxymethyl groups, making this molecule a
"capped" monomer ideal for:

Controlled condensation to form dipyrromethanes.

Macrocyclization to form specific porphyrin arrays.

Impurity profiling in the synthesis of 1,5-disubstituted pyrrole drugs.

Physicochemical Properties[2][3][4][5][6][7]
Note: Data derived from structural analogs (e.g., 2,5-dimethylpyrrole and pyrrole-2,3-

dicarboxylates) where specific experimental values are proprietary.
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Property Value / Characteristic Context

Physical State
White to pale yellow crystalline

solid

Darkens upon oxidation (air

sensitive).

Melting Point 95 °C – 105 °C (Predicted)

H-bonding network increases

lattice energy compared to

simple alkyl pyrroles.

Solubility

High: DMSO, Methanol,

Ethanol, DMFModerate: Ethyl

Acetate, DCMLow: Hexanes,

Water (Cold)

Amphiphilic nature due to

lipophilic methyls and

hydrophilic hydroxyls.

pKa (Conj. Acid) ~ -3.8 (Pyrrole N)

N-methylation removes the

acidic NH proton; the ring is

basic but protonation occurs at

C-alpha.

Stability Acid-Sensitive

Rapidly polymerizes in acidic

media via azafulvenium ion

intermediates.

Synthesis & Manufacturing
The most robust synthetic route involves the reduction of the corresponding dicarboxylate

diester. This approach avoids the handling of unstable pyrrole-aldehydes and ensures

regioselectivity.

Core Synthetic Pathway: Diester Reduction
Precursor: Diethyl 1,5-dimethyl-1H-pyrrole-2,3-dicarboxylate (CID 14031396).

Step-by-Step Protocol
Reagents:

Precursor Diester (1.0 eq)

Lithium Aluminum Hydride (LiAlH₄) (2.5 - 3.0 eq)
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Solvent: Anhydrous Tetrahydrofuran (THF)

Atmosphere: Dry Nitrogen or Argon

Procedure:

Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and

addition funnel. Purge with N₂.[1][2]

Solubilization: Dissolve the diester in anhydrous THF (0.2 M concentration).

Reduction: Cool the solution to 0°C. Add LiAlH₄ (solution or suspension) dropwise to

control the exotherm.

Reaction: Allow to warm to room temperature, then reflux gently for 2-4 hours. Monitor by

TLC (EtOAc/Hexane) for disappearance of the ester spot.

Quenching (Fieser Method): Cool to 0°C. Carefully add:

mL Water (per

g LiAlH₄)

mL 15% NaOH

ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-

inserted">

mL Water

Isolation: Filter the granular aluminum salts through a Celite pad. Wash with THF.

Concentrate the filtrate under reduced pressure.

Purification: Recrystallize from Benzene/Hexane or purify via flash chromatography (Silica

gel, 5-10% MeOH in DCM).

Yield: Typically 75-85%.[2]
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Precursor Assembly

Reduction Step

Dimethyl Acetylenedicarboxylate
(DMAD)

Diethyl 1,5-dimethyl-
pyrrole-2,3-dicarboxylate

Cyclocondensation

N-Methylaminoacetone
(or Sarcosine deriv.)

LiAlH4 / THF
(Reflux, 4h)

1,5-Dimethyl-1H-
pyrrole-2,3-dimethanol

Ester Reduction

Click to download full resolution via product page

Figure 1: Synthetic workflow from acyclic precursors to the target diol via the dicarboxylate

intermediate.

Analytical Characterization
Confirming the structure requires distinguishing the two hydroxymethyl groups and verifying the

N-methyl / C-methyl placement.

Technique Expected Signal / Characteristic

¹H NMR (DMSO-d₆)

δ 2.15 (s, 3H, C5-CH₃)δ 3.45 (s, 3H, N-CH₃)δ

4.30 - 4.50 (d, 4H, 2x -CH₂OH)δ 4.8 - 5.0 (t, 2H,

2x -OH, D₂O exch.)δ 5.85 (s, 1H, C4-H)

¹³C NMR

Distinct signals for N-Me (~30 ppm) and Ring-

Me (~11 ppm).[3][4] Two benzylic-like carbons

at ~55-58 ppm.

HR-MS (ESI+)

[M+H]⁺ calc. for C₈H₁₃NO₂: 156.1019. Look for

[M-H₂O]⁺ fragment (138.09) due to facile

dehydration.

IR Spectroscopy

Broad O-H stretch (3200-3400 cm⁻¹). Absence

of C=O stretch (1700 cm⁻¹) confirms complete

reduction.
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Pharmaceutical & Research Applications[3][7][10]
[11]
Vonoprazan (P-CAB) Impurity Profiling
In the synthesis of Vonoprazan Fumarate, pyrrole intermediates are subjected to sulfonation

and amination. The 1,5-dimethyl-1H-pyrrole-2,3-dimethanol motif represents a potential

"reduced" impurity or a degradation product where the sulfonyl group is absent and the

amide/amine side chains are hydrolyzed/reduced.

Action: Use this compound as a reference standard (RS) in HPLC methods to quantify

process-related impurities.

Porphyrinogen Building Block
The 2,3-bis(hydroxymethyl) substitution pattern is unique. Under acid catalysis, this diol

generates a di-azafulvenium intermediate, which can react with

-free pyrroles to form novel porphyrinogens or expanded porphyrins (e.g., sapphyrins) with
specific methylation patterns.

Mechanism: Acid-catalyzed dehydration

Nucleophilic attack by pyrrole

-carbon.

Drug Development Material Science

1,5-Dimethyl-1H-
pyrrole-2,3-dimethanol

Impurity Standard
(Vonoprazan Process)

Metabolite ID
(Hydrolysis/Reduction)

Synthetic Porphyrins
(Biomimetic Catalysts)

Acid Catalysis

Conducting Polymers
(Functionalized Polypyrroles)
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Figure 2: Application spectrum in pharmaceutical and material sciences.

Safety & Handling
Hazards: Irritant to eyes, respiratory system, and skin.

Storage: Store at -20°C under inert atmosphere (Argon). Pyrroles oxidize to dark tars

(polypyrrole) upon exposure to air and light.

Stability: Avoid contact with strong acids (HCl, TFA) unless polymerization is desired.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 1,5-Dimethyl-1H-Pyrrole-2,3-
Dimethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12804797/docs#technical-guide-1-5-dimethyl-1h-
pyrrole-2-3-dimethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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